Cas no 176843-81-5 (Benzoyl chloride,4-nitroso-)

• Product Name: Benzoyl chloride,4-nitroso-
• CAS No: 176843-81-5
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• CID: 112475
• PubChem ID: 22714753
• Update Time: 2025-04-18

Benzoyl chloride,4-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-nitroso-
• Benzoyl chloride, 4-nitroso- (9CI)
• 176843-81-5
• 4-Nitrosobenzoyl chloride
• SCHEMBL3702045

• Inchi： 1S/C7H4ClNO2/c8-7(10)5-1-3-6(9-11)4-2-5/h1-4H
• InChI Key： QCHCCHKRLSUSRV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)N=O)=O

Computed Properties

• Exact Mass: 168.99312
• Monoisotopic Mass: 168.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives